5-{[4-(2-methoxyphenyl)-3-oxo-1-piperazinyl]methyl}-N-methyl-2-furamide

• IUPAC Name: 5-[[4-(2-methoxyphenyl)-3-oxopiperazin-1-yl]methyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C18H21N3O4/c1-19-18(23)16-8-7-13(25-16)11-20-9-10-21(17(22)12-20)14-5-3-4-6-15(14)24-2/h3-8H,9-12H2,1-2H3,(H,19,23)
• InChI Key: PIHBYNHIMSSKNU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(O1)CN2CCN(C(=O)C2)C3=CC=CC=C3OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

5-{[4-(2-methoxyphenyl)-3-oxo-1-piperazinyl]methyl}-N-methyl-2-furamide is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.15320616 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have synthesized novel compounds derived from specific molecular frameworks, including "5-{[4-(2-methoxyphenyl)-3-oxo-1-piperazinyl]methyl}-N-methyl-2-furamide", demonstrating the potential for creating a variety of heterocyclic compounds with potential biological activities. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines have been derived for their anti-inflammatory and analgesic properties, showcasing the versatility of such molecular frameworks in drug development (Abu‐Hashem et al., 2020).

Receptor Binding Studies

Compounds related to "this compound" have been extensively studied for their binding affinity to various receptors, particularly serotonin (5-HT) receptors. These studies aim to elucidate the compound's potential as therapeutic agents by understanding their interaction with biological targets. For example, analogues of 5-HT1A serotonin antagonists have been explored for their selectivity and binding affinity, highlighting the importance of structural modification to achieve desired pharmacological profiles (Raghupathi et al., 1991).

Potential Therapeutic Applications

Several studies have indicated the potential therapeutic applications of derivatives of "this compound" in treating various conditions. For instance, compounds with similar frameworks have shown promise in Alzheimer's disease treatment through enzyme inhibition activity, suggesting their role in developing new therapeutic strategies (Hussain et al., 2016). Additionally, the antimicrobial activities of some novel 1,2,4-triazole derivatives have been evaluated, demonstrating the compound's potential in addressing bacterial and fungal infections (Bektaş et al., 2010).